Cas no 1597206-45-5 (2-Butanone, 1-(cyclopropylamino)-3-methyl-)
2-Butanone, 1-(cyclopropylamino)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 1-(cyclopropylamino)-3-methyl-
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- Inchi: 1S/C8H15NO/c1-6(2)8(10)5-9-7-3-4-7/h6-7,9H,3-5H2,1-2H3
- InChI Key: WZQPZVYEFLQZAK-UHFFFAOYSA-N
- SMILES: C(NC1CC1)C(=O)C(C)C
2-Butanone, 1-(cyclopropylamino)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01124070-1g |
1-(Cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 1g |
¥6167.0 | 2023-04-10 | |
| Enamine | EN300-794816-0.05g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 0.05g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-794816-0.1g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 0.1g |
$804.0 | 2024-05-22 | |
| Enamine | EN300-794816-0.25g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 0.25g |
$840.0 | 2024-05-22 | |
| Enamine | EN300-794816-0.5g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 0.5g |
$877.0 | 2024-05-22 | |
| Enamine | EN300-794816-1.0g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 1.0g |
$914.0 | 2024-05-22 | |
| Enamine | EN300-794816-2.5g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 2.5g |
$1791.0 | 2024-05-22 | |
| Enamine | EN300-794816-5.0g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 5.0g |
$2650.0 | 2024-05-22 | |
| Enamine | EN300-794816-10.0g |
1-(cyclopropylamino)-3-methylbutan-2-one |
1597206-45-5 | 95% | 10.0g |
$3929.0 | 2024-05-22 |
2-Butanone, 1-(cyclopropylamino)-3-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Butanone, 1-(cyclopropylamino)-3-methyl-
Introduction to 2-Butanone, 1-(cyclopropylamino)-3-methyl- (CAS No. 1597206-45-5) and Its Recent Applications in Chemical and Biomedical Research
2-Butanone, 1-(cyclopropylamino)-3-methyl-, identified by its CAS number 1597206-45-5, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and biomedical research. This compound, featuring a unique structural motif with a cyclopropylamino group and a methyl-substituted butanone backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel pharmaceuticals and agrochemicals. Its molecular structure, characterized by a combination of polar and nonpolar regions, allows for diverse interactions with biological targets, making it a promising candidate for further exploration.
The synthesis of 2-Butanone, 1-(cyclopropylamino)-3-methyl- involves sophisticated organic reactions that highlight the compound's synthetic versatility. The presence of the cyclopropylamino group introduces steric hindrance and electronic effects that can modulate the reactivity of the molecule. This feature is particularly useful in medicinal chemistry, where precise control over molecular interactions is crucial for designing effective therapeutic agents. Recent advances in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing the environmental impact of its production.
In the realm of biomedical research, 2-Butanone, 1-(cyclopropylamino)-3-methyl- has been studied for its potential applications in drug discovery. Its structural framework suggests compatibility with various biological pathways, making it a candidate for developing inhibitors or modulators of key enzymes and receptors. For instance, studies have explored its interactions with enzymes involved in metabolic disorders and neurodegenerative diseases. The cyclopropylamino moiety, in particular, has been found to enhance binding affinity to certain protein targets, improving the efficacy of potential drug candidates.
One of the most compelling aspects of 2-Butanone, 1-(cyclopropylamino)-3-methyl- is its role as a building block for more complex molecules. Researchers have utilized this compound to construct intricate scaffolds that mimic natural products with known biological activities. By incorporating functional groups such as amines and ketones, chemists can generate libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques, accelerating the discovery process.
The pharmacokinetic properties of 2-Butanone, 1-(cyclopropylamino)-3-methyl- are also under investigation to optimize its suitability for therapeutic applications. Studies have focused on its solubility, stability, and metabolic pathways to ensure that it can be effectively delivered to target tissues. Additionally, computational modeling techniques have been employed to predict how the molecule behaves within biological systems, providing insights into its potential side effects and mechanisms of action.
Recent research has also highlighted the compound's potential in materials science. Its ability to form stable complexes with other molecules makes it useful in the development of novel polymers and coatings. These materials could find applications in drug delivery systems, where controlled release is essential for maximizing therapeutic efficacy. The unique chemical properties of 2-Butanone, 1-(cyclopropylamino)-3-methyl- contribute to its versatility in this domain.
The future prospects for 2-Butanone, 1-(cyclopropylamino)-3-methyl- are promising, with ongoing studies exploring new synthetic routes and applications. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in both academic research and industrial development. Collaborative efforts between chemists and biologists will be crucial in unlocking its full potential across various fields.
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